2-Amino-6-(benzylthio)-4-(p-tolyl)pyridine-3,5-dicarbonitrile
Description
2-Amino-6-(benzylthio)-4-(p-tolyl)pyridine-3,5-dicarbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as ABT-737 and is a member of the class of pyridine derivatives.
Scientific Research Applications
Synthesis and Chemical Reactions
Researchers have developed methods for synthesizing various derivatives of 2-amino-6-substituted pyridine-3,5-dicarbonitrile, highlighting their potential in organic synthesis and chemical reactions. For instance, Mahmoud and El-Sewedy (2018) introduced a solvent-free synthesis method for these derivatives, emphasizing their role as corrosion inhibitors. This method does not require solvents or catalysts, offering an eco-friendly and efficient approach to synthesizing a wide range of novel compounds with high yields and functional group tolerance (Mahmoud & El-Sewedy, 2018).
Antimicrobial and Antibacterial Activity
Significant research has been conducted on the antimicrobial and antibacterial properties of pyridine derivatives. Koszelewski et al. (2021) investigated 2-amino-4-aryl-3,5-dicarbonitrile-6-thiopyridines for their potential as antimicrobial drugs. They focused on the structural impact of these derivatives on their biological activity against Gram-stained bacteria, demonstrating their potential to serve as alternatives to traditional antibiotics (Koszelewski et al., 2021).
Corrosion Inhibition
The corrosion inhibition efficiency of pyridine derivatives has been a focus of research due to their potential applications in protecting metals against corrosion. A study by Sudheer and Quraishi (2014) highlighted the high corrosion inhibition efficiency of certain pyridine derivatives, offering insights into their potential industrial applications, especially in metal preservation and protection (Sudheer & Quraishi, 2014).
Fluorescence Properties
The fluorescence properties of N-[(4,6-diaryl-3-pyridinecarbonitrile)-2-yl] amino acid esters were evaluated, indicating potential applications in materials science, particularly in the development of fluorescent materials and sensors (Girgis, Kalmouch, & Hosni, 2004).
properties
IUPAC Name |
2-amino-6-benzylsulfanyl-4-(4-methylphenyl)pyridine-3,5-dicarbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N4S/c1-14-7-9-16(10-8-14)19-17(11-22)20(24)25-21(18(19)12-23)26-13-15-5-3-2-4-6-15/h2-10H,13H2,1H3,(H2,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYLPGMOJKJAKGZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C(C(=NC(=C2C#N)SCC3=CC=CC=C3)N)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-6-(benzylthio)-4-(p-tolyl)pyridine-3,5-dicarbonitrile | |
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